Cas no 1965310-35-3 ((4,4-Dimethylcyclohexyl)methanediol)

(4,4-Dimethylcyclohexyl)methanediol is a cycloaliphatic diol characterized by its rigid molecular structure, imparting stability and resistance to thermal degradation. The presence of two hydroxyl groups enhances its reactivity in polymerization and cross-linking applications, making it a valuable intermediate in the synthesis of high-performance resins, coatings, and adhesives. Its symmetrical 4,4-dimethyl substitution contributes to improved solubility in organic solvents while maintaining low volatility. This compound is particularly useful in formulations requiring chemical resistance and mechanical durability. Its balanced hydrophobicity and reactivity make it suitable for specialty chemical applications where controlled curing and enhanced material properties are critical.
(4,4-Dimethylcyclohexyl)methanediol structure
1965310-35-3 structure
Product Name:(4,4-Dimethylcyclohexyl)methanediol
CAS No:1965310-35-3
MF:C9H18O2
MW:158.238023281097
MDL:MFCD30181861
CID:2950582
PubChem ID:127256263
Update Time:2025-08-04

(4,4-Dimethylcyclohexyl)methanediol Chemical and Physical Properties

Names and Identifiers

    • 4,4-二甲基环己基甲醛水合物
    • (4,4-dimethylcyclohexyl)methanediol
    • s11101
    • 4,4-Dimethyl-cyclohexanecarbaldehyde hydrate
    • CS-0060753
    • DTXSID701273619
    • DB-189745
    • MFCD30181861
    • BS-41742
    • Methanediol, 1-(4,4-dimethylcyclohexyl)-
    • 1965310-35-3
    • (4,4-Dimethylcyclohexyl)methanediol
    • MDL: MFCD30181861
    • Inchi: 1S/C9H18O2/c1-9(2)5-3-7(4-6-9)8(10)11/h7-8,10-11H,3-6H2,1-2H3
    • InChI Key: BKYARZUZUNFSHI-UHFFFAOYSA-N
    • SMILES: OC(C1CCC(C)(C)CC1)O

Computed Properties

  • Exact Mass: 158.130679813g/mol
  • Monoisotopic Mass: 158.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 40.5

(4,4-Dimethylcyclohexyl)methanediol Pricemore >>

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Additional information on (4,4-Dimethylcyclohexyl)methanediol

Comprehensive Overview of (4,4-Dimethylcyclohexyl)methanediol (CAS No. 1965310-35-3): Properties, Applications, and Industry Insights

(4,4-Dimethylcyclohexyl)methanediol (CAS No. 1965310-35-3) is a specialized organic compound gaining traction in pharmaceutical intermediates, fragrance synthesis, and advanced material research. This diol derivative, characterized by its cyclohexyl backbone and dual hydroxyl groups, offers unique steric and electronic properties, making it valuable for stereoselective synthesis and polymer modification. Its lipophilic nature and structural rigidity align with modern demands for sustainable and high-performance chemicals.

Recent trends highlight growing interest in bio-based diols and green chemistry alternatives, where 1965310-35-3 serves as a candidate for reducing environmental footprints. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its purity (>98%), while computational studies explore its conformational stability—a topic frequently queried in academic forums. The compound’s low toxicity profile (per OECD guidelines) further supports its adoption in cosmetic formulations and drug delivery systems.

In material science, (4,4-Dimethylcyclohexyl)methanediol enhances polyurethane elasticity and epoxy resin durability, addressing industrial needs for lightweight composites. Patent analyses reveal its utility in UV-curable coatings, a sector projected to grow at 8.2% CAGR (2023–2030). Researchers also investigate its role in supramolecular assemblies, leveraging hydrogen bonding for smart materials—a hotspot in nanotechnology discussions.

From an SEO perspective, queries such as "synthesis of 4,4-dimethylcyclohexyl diol" or "CAS 1965310-35-3 suppliers" reflect market demand. Regulatory compliance (REACH, FDA GRAS) and scalable production methods are additional focal points. As industries prioritize circular economy principles, this compound’s potential in recyclable polymers positions it as a future-forward solution.

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